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Compound of Interest

Compound Name: 5-isopropoxy-2-methyl-1H-indole

Cat. No.: B1326782 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 5-
isopropoxy-2-methyl-1H-indole (CAS No. 1133434-84-1). Due to the absence of a specific

Safety Data Sheet (SDS) for this compound, this guidance is based on general best practices

for the disposal of hazardous chemical waste and information from structurally similar indole

derivatives. It is imperative to handle this compound with caution, assuming it may be

hazardous.

Chemical and Physical Properties
A comprehensive safety profile for 5-isopropoxy-2-methyl-1H-indole is not readily available.

The following table summarizes the known information and highlights data gaps.
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Property Data

Chemical Name 5-isopropoxy-2-methyl-1H-indole

CAS Number 1133434-84-1

Molecular Formula C₁₂H₁₅NO

Molecular Weight 189.26 g/mol

Physical State Data Not Available

Solubility Data Not Available

Flash Point Data Not Available

Toxicity Data Data Not Available

Environmental Hazards Data Not Available

Given the data gaps, it is prudent to treat this compound as potentially harmful if swallowed,

inhaled, or in contact with skin, and as a potential eye and skin irritant.

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of 5-isopropoxy-2-
methyl-1H-indole and is designed to comply with general hazardous waste regulations as

stipulated by the Environmental Protection Agency (EPA) under the Resource Conservation

and Recovery Act (RCRA).[1][2][3]

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.

Conduct all waste handling activities in a well-ventilated area, preferably within a chemical

fume hood.

2. Waste Identification and Segregation:
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All waste containing 5-isopropoxy-2-methyl-1H-indole must be classified as hazardous

chemical waste.

Do not mix this waste with other waste streams unless compatibility has been confirmed.

Incompatible materials can lead to dangerous chemical reactions.

3. Waste Collection and Containerization:

Collect waste in a designated, leak-proof container that is compatible with the chemical.

Plastic containers are often preferred to glass to minimize the risk of breakage.[4]

The container must be in good condition, with a secure, screw-on cap.[5]

Ensure the container is clearly labeled with the words "Hazardous Waste" and the full

chemical name: "5-isopropoxy-2-methyl-1H-indole".[4][6] Include the approximate quantity

or concentration.

4. Waste Storage:

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation.

The storage area should be secure and away from general laboratory traffic.

Secondary containment, such as a larger, chemically resistant bin, is required to contain any

potential leaks or spills.[5]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Provide the EHS department with accurate information about the waste, including the

chemical name and quantity.

Do not dispose of this chemical down the drain or in regular trash.[4] This is a violation of

environmental regulations.
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6. Spill and Emergency Procedures:

In the event of a spill, evacuate the immediate area and alert your supervisor and EHS.

If you are trained and it is safe to do so, contain the spill using appropriate absorbent

materials.

Contaminated materials from the cleanup, including PPE, must be disposed of as hazardous

waste.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 5-isopropoxy-2-methyl-1H-indole.
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Caption: Disposal Workflow for 5-isopropoxy-2-methyl-1H-indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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